1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H19N3O5S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H19N3O5S/c1-11-5-7-15-14(9-11)20(27)18-19(13-6-8-16(29-3)17(10-13)30-4)26(22(28)21(18)31-15)23-25-24-12(2)32-23/h5-10,19H,1-4H3
• InChI Key: REROCFAWCQAJGN-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NN=C(S4)C)C5=CC(=C(C=C5)OC)OC

Description

1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as DMPT, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMPT is a synthetic derivative of the natural compound, indole-3-acetic acid, and has been shown to have a range of biochemical and physiological effects that make it a promising tool for studying various cellular processes.

Mechanism of Action

1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exerts its effects by binding to and activating the mTOR pathway. Specifically, 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to activate the mTOR complex 1 (mTORC1) by inhibiting the tuberous sclerosis complex 1/2 (TSC1/2) complex, which normally acts to inhibit mTORC1. This leads to increased protein synthesis and cell growth.
Biochemical and Physiological Effects
In addition to its effects on the mTOR pathway, 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to have a range of other biochemical and physiological effects. For example, 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to increase the production of reactive oxygen species (ROS) in cells, which can lead to oxidative stress and cell death. 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has also been shown to increase the expression of certain genes involved in cellular metabolism and energy production.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its specificity for the mTOR pathway. This allows researchers to study the effects of mTOR activation in isolation, without the confounding effects of other signaling pathways. However, one limitation of 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is its potential toxicity at high concentrations. Careful dosing and monitoring is necessary to ensure the safety of experimental subjects.

Future Directions

There are several potential future directions for research involving 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One area of interest is the role of 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in cancer therapy. Because 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione activates the mTOR pathway, which is often dysregulated in cancer cells, it may be a promising tool for inhibiting cancer cell growth. Additionally, 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may have applications in the study of age-related diseases, such as Alzheimer's disease, which are associated with dysregulation of the mTOR pathway. Finally, further research is needed to fully understand the biochemical and physiological effects of 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, and to determine its potential applications in a variety of research fields.

Synthesis Methods

1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be synthesized using a multi-step process that involves the reaction of various starting materials. One common method involves the reaction of 3,4-dimethoxyphenylacetonitrile with 5-methyl-1,3,4-thiadiazol-2-amine to form an intermediate compound. This intermediate is then reacted with methyl acrylate and a catalytic amount of a Lewis acid to form the final product, 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione.

Scientific Research Applications

1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been used in a variety of scientific research applications, including studies of cellular signaling pathways, gene expression, and protein synthesis. 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to activate the mammalian target of rapamycin (mTOR) pathway, which is involved in regulating cell growth and proliferation. This makes 1-(3,4-Dimethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione a valuable tool for studying the role of mTOR in various cellular processes, including cancer.